Cas no 50371-68-1 (4,5-Dichloro-1H-pyrrole-2-carboxamide)

• Product Name: 4,5-Dichloro-1H-pyrrole-2-carboxamide
• CAS No: 50371-68-1
• MF: C₅H₄Cl₂N₂O
• MW: 179.004058837891
• MDL: MFCD20542609
• CID: 1088660
• Update Time: 2025-10-27

4,5-Dichloro-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-1H-pyrrole-2-carboxamide
• 1H-PYRROLE-2-CARBOXAMIDE, 4,5-DICHLORO-
• AK138105
• FCH1197549
• AX8259654
• ST24042581

• MDL： MFCD20542609
• Inchi： 1S/C5H4Cl2N2O/c6-2-1-3(5(8)10)9-4(2)7/h1,9H,(H2,8,10)
• InChI Key： DMJZHAPAUCCCEW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(N)=O)N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Topological Polar Surface Area: 58.9

4,5-Dichloro-1H-pyrrole-2-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4,5-Dichloro-1H-pyrrole-2-carboxamide

Recent Advances in the Study of 4,5-Dichloro-1H-pyrrole-2-carboxamide (CAS: 50371-68-1) in Chemical Biology and Pharmaceutical Research

The compound 4,5-Dichloro-1H-pyrrole-2-carboxamide (CAS: 50371-68-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4,5-Dichloro-1H-pyrrole-2-carboxamide as a key intermediate in the synthesis of novel heterocyclic compounds. Researchers have explored its utility in the development of antimicrobial and anticancer agents, leveraging its pyrrole core structure, which is known to interact with various biological targets. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy in inhibiting bacterial growth by targeting essential enzymes in microbial metabolism.

In addition to its antimicrobial properties, 4,5-Dichloro-1H-pyrrole-2-carboxamide has shown promise in oncology research. A team at the University of Cambridge recently reported its potential as a scaffold for designing small-molecule inhibitors of protein-protein interactions (PPIs) involved in cancer progression. The compound's ability to modulate these interactions was validated through in vitro and in vivo experiments, suggesting its applicability in targeted cancer therapies.

Another area of interest is the compound's role in neurodegenerative disease research. Preliminary findings from a 2024 study indicate that derivatives of 4,5-Dichloro-1H-pyrrole-2-carboxamide may exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings open new avenues for developing treatments for conditions such as Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of 4,5-Dichloro-1H-pyrrole-2-carboxamide. Innovations in catalytic processes and green chemistry techniques have significantly improved its scalability, making it more accessible for large-scale pharmaceutical applications. Researchers have also explored its use in combinatorial chemistry libraries to identify novel bioactive molecules.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and minimizing potential off-target effects. Future research directions include structural optimization to enhance selectivity and bioavailability, as well as comprehensive toxicological studies to ensure its safety for clinical use. Collaborative efforts between academia and industry will be crucial in translating these findings into viable therapeutic options.

In conclusion, 4,5-Dichloro-1H-pyrrole-2-carboxamide (CAS: 50371-68-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse applications—from antimicrobial and anticancer agents to neuroprotective therapies—underscore its potential as a cornerstone in drug discovery. Continued research and innovation will be essential to unlocking its full therapeutic potential and addressing the remaining scientific and regulatory challenges.